Cas no 1798674-29-9 (3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide
• CAS No: 1798674-29-9
• MF: C₁₈H₂₁NO₄S₂
• MW: 379.493642568588
• CID: 5375283
• Update Time: 2025-07-18

3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-acetyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2-thienylmethyl)-
• 3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C18H21NO4S2/c1-14(20)15-4-2-6-18(12-15)25(21,22)19(13-17-5-3-11-24-17)16-7-9-23-10-8-16/h2-6,11-12,16H,7-10,13H2,1H3
• InChI Key： TTZPKXPJJKDPCC-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CCOCC2)CC2SC=CC=2)(=O)=O)=CC=CC(C(C)=O)=C1

Additional information on 3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide

Introduction to 3-Acetyl-N-(Oxan-4-yl)-N-[(Thiophen-2-yl)methyl]Benzene-1-Sulfonamide (CAS No. 1798674-29-9)

3-Acetyl-N-(Oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide, with the CAS number 1798674-29-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide is characterized by a benzene ring substituted with an acetyl group at the 3-position, a sulfonamide group at the 1-position, and a thiophene moiety attached to the sulfonamide nitrogen. The oxan ring (tetrahydro-2H-pyran) further adds to the complexity and potential biological activity of the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as benzene sulfonyl chloride and thiophene derivatives.

One common synthetic route involves the reaction of 3-acetylbenzenesulfonyl chloride with 4-hydroxytetrahydro-2H-pyran in the presence of a base to form the intermediate sulfonamide. This intermediate is then further reacted with (thiophen-2-yl)methylamine to yield the final product. The choice of solvents and reaction conditions plays a crucial role in achieving high yields and purity of the desired compound.

Biological Activities

3-Acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, 3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide has demonstrated promising antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a potential candidate for developing new antibiotics to combat drug-resistant infections.

Cancer Research

The antitumor properties of 3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide have also been a focus of recent research. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Furthermore, research has indicated that this compound can enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to treatment. This synergistic effect could potentially lead to more effective combination therapies with reduced side effects.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of 3-acetyl-N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]benzene-1-sulfonamide. Early-phase clinical trials are currently underway to assess its pharmacokinetic properties, dosing regimens, and potential side effects in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse events reported.

The future prospects for this compound are promising, particularly in areas such as inflammatory diseases, infectious diseases, and cancer therapy. Ongoing research aims to optimize its formulation for improved bioavailability and therapeutic index. Additionally, efforts are being made to explore its potential as a lead compound for developing novel drug candidates with enhanced efficacy and reduced toxicity.

Conclusion

In conclusion, 3-acetyl-N-(oxan-4-yl)-N-[(thiophen--2--y)methyl]-benzene--1--sulfonamide (CAS No. 1798674--29--9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers it with anti-inflammatory, antimicrobial, and antitumor properties, making it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound holds promise for addressing unmet medical needs and improving patient outcomes.